2,6-dimethoxy-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
CAS No.: 897616-61-4
Cat. No.: VC6415155
Molecular Formula: C18H17N3O4
Molecular Weight: 339.351
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 897616-61-4 |
|---|---|
| Molecular Formula | C18H17N3O4 |
| Molecular Weight | 339.351 |
| IUPAC Name | 2,6-dimethoxy-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide |
| Standard InChI | InChI=1S/C18H17N3O4/c1-11-16(18(23)21-10-5-4-9-14(21)19-11)20-17(22)15-12(24-2)7-6-8-13(15)25-3/h4-10H,1-3H3,(H,20,22) |
| Standard InChI Key | ACJQDGIOIKUQSQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=C(C=CC=C3OC)OC |
Introduction
Synthesis and Preparation
The synthesis of similar benzamide compounds often involves the reaction of an amine with a carboxylic acid or its derivatives, such as acid chlorides. For compounds with pyrido[1,2-a]pyrimidine moieties, synthesis may involve multi-step reactions starting from simpler heterocyclic precursors.
Biological Activity and Potential Applications
While specific biological activity data for 2,6-dimethoxy-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide is not available, compounds with similar structures may exhibit various pharmacological properties. For instance, pyrido[1,2-a]pyrimidine derivatives have been explored for their potential as anti-inflammatory, anticancer, and antimicrobial agents .
Research Findings and Future Directions
Given the lack of specific information on this compound, future research should focus on its synthesis, characterization, and biological evaluation. This could involve:
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Synthetic Chemistry: Developing efficient synthesis protocols to produce the compound in high purity.
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Biological Screening: Evaluating its potential as a therapeutic agent through in vitro and in vivo studies.
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Structure-Activity Relationship (SAR) Studies: Modifying the compound to optimize its biological activity.
Data Table: General Information on Related Compounds
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